Cas no 1935075-34-5 (Bromo-PEG2-MS)

• Product Name: Bromo-PEG2-MS
• CAS No: 1935075-34-5
• MF: C₅H₁₁BrO₄S
• MW: 247.1074
• CID: 4853397
• PubChem ID: 118796263
• Update Time: 2026-02-27

Bromo-PEG2-MS Chemical and Physical Properties

Names and Identifiers

• Bromo-PEG2-MS
• MS-23500
• CS-0147994
• 2-(2-bromoethoxy)ethyl methanesulfonate
• F82829
• 1935075-34-5
• DA-51418
• AKOS040757138
• Ethanol, 2-(2-bromoethoxy)-, 1-methanesulfonate
• HY-132042

• Inchi： 1S/C5H11BrO4S/c1-11(7,8)10-5-4-9-3-2-6/h2-5H2,1H3
• InChI Key： DADINSRJAJTRQY-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OS(C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 245.95614g/mol
• Monoisotopic Mass: 245.95614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61

Additional information on Bromo-PEG2-MS

Introduction to Bromo-PEG2-MS and Its Applications in Modern Chemical Biology

The compound with the CAS No. 1935075-34-5, known as Bromo-PEG2-MS, represents a significant advancement in the field of chemical biology and pharmaceutical research. This innovative molecule, featuring a bromo substituent linked to a PEG2 (polyethylene glycol of molecular weight 2 kDa) backbone, has garnered considerable attention due to its versatile applications in drug delivery systems, biomolecular interactions, and diagnostic tools. The integration of a bromo group into the PEG2 structure enhances its reactivity, making it an invaluable tool for chemists and biologists alike.

Bromo-PEG2-MS is particularly notable for its role in the development of targeted therapies. Polyethylene glycol (PEG) is widely recognized for its ability to improve the pharmacokinetic properties of biotherapeutics by increasing solubility, reducing immunogenicity, and prolonging circulation time in the bloodstream. The addition of a bromo group allows for further functionalization, enabling conjugation with therapeutic agents or biomolecules. This modification has been instrumental in creating novel drug conjugates that exhibit improved specificity and efficacy in treating various diseases.

Recent research has highlighted the potential of Bromo-PEG2-MS in nanomedicine. Nanoparticles functionalized with this compound have demonstrated enhanced stability and controlled release profiles, making them ideal for delivering payloads to specific sites within the body. For instance, studies have shown that nanoparticles coated with Bromo-PEG2-MS can effectively target tumors while minimizing off-target effects. This approach has opened up new avenues for treating cancers and other chronic diseases.

The utility of Bromo-PEG2-MS extends beyond drug delivery into the realm of diagnostics. Its ability to bind to specific biomarkers has been exploited in the development of highly sensitive biosensors. These biosensors can detect disease biomarkers at extremely low concentrations, offering early detection and improved diagnostic accuracy. The bromo group facilitates easy attachment of recognition elements such as antibodies or aptamers, enhancing the sensor's performance.

In addition to its medical applications, Bromo-PEG2-MS has found use in materials science. The PEG backbone provides hydrophilicity, making it suitable for creating hydrogels and other biocompatible materials. These materials have been employed in tissue engineering and regenerative medicine, where they serve as scaffolds for cell growth and tissue repair. The bromo group allows for further customization, enabling the integration of additional functional moieties that can modulate material properties.

The synthesis of Bromo-PEG2-MS involves a series of well-established chemical reactions, including bromination and PEGylation techniques. These processes are optimized to ensure high yield and purity, critical for pharmaceutical applications. Advanced synthetic methodologies have further refined these processes, reducing costs and improving scalability.

One of the most compelling aspects of Bromo-PEG2-MS is its adaptability. Researchers can modify its structure by incorporating different lengths of PEG chains or substituents at various positions along the backbone. This flexibility allows for tailoring the compound to specific applications, whether it be enhancing drug solubility or improving diagnostic sensitivity.

The impact of Bromo-PEG2-MS on scientific research cannot be overstated. Its multifunctional nature has spurred innovation across multiple disciplines, from chemistry to medicine to materials science. As research continues to uncover new applications, the significance of this compound is likely to grow even further.

In conclusion,Bromo-PEG2-MS (CAS No. 1935075-34-5) stands as a testament to the power of molecular engineering in addressing complex biological challenges. Its unique properties make it an indispensable tool for researchers striving to develop next-generation therapeutics and diagnostic technologies.